Cas no 130445-55-5 ((5-Methoxy-1H-indol-2-yl)methylamine Methanesulfonate)

(5-Methoxy-1H-indol-2-yl)methylamine Methanesulfonate is a methanesulfonate salt derivative of a substituted indole compound, characterized by the presence of a 5-methoxy group and a methylamine moiety at the 2-position. This compound is of interest in pharmaceutical and biochemical research due to its structural similarity to bioactive indole derivatives, which are often explored for their potential in central nervous system (CNS) targeting applications. The methanesulfonate salt form enhances solubility and stability, facilitating handling and formulation in experimental settings. Its well-defined crystalline structure ensures consistent purity, making it suitable for synthetic intermediates or pharmacological studies. Researchers value this compound for its potential utility in developing novel therapeutic agents.
(5-Methoxy-1H-indol-2-yl)methylamine Methanesulfonate structure
130445-55-5 structure
Product Name:(5-Methoxy-1H-indol-2-yl)methylamine Methanesulfonate
CAS No:130445-55-5
MF:C10H12N2O
MW:176.215082168579
MDL:MFCD00894008
CID:146594
PubChem ID:195658
Update Time:2025-06-07

(5-Methoxy-1H-indol-2-yl)methylamine Methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • (5-Methoxy-1H-indol-2-yl)methanamine
    • [(5-Methoxy-1H-indol-2-yl)methyl]amine
    • 1H-Indole-2-methanamine,5-methoxy-
    • 1-(5-methoxy-1H-indol-2-yl)methanamine(SALTDATA: CH3SO3H)
    • 2-(5-methoxyindolyl)methylamine
    • 5-methoxy-2-ylmethanamine
    • 5-methoxyindol-2-ylmethylamine
    • 5-Methoxyindolyl-2-methylamine
    • AC1L50DG
    • AC1Q56L9
    • ACMC-20crwz
    • Pim 35
    • SureCN3507809
    • 1-(5-methoxy-1H-indol-2-yl)methanamine
    • C-(5-Methoxy-1H-indol-2-yl)-methylamine
    • DTXSID50926741
    • 3GCJ2W5LXZ
    • 1-(5-Methoxy-1H-indol-2-yl)methanamine x1ch3so3h
    • 130445-55-5
    • UNII-3GCJ2W5LXZ
    • SCHEMBL3507809
    • SB32734
    • 2-(Aminomethyl)-5-methoxy-1H-indole
    • 1H-Indole-2-methanamine, 5-methoxy-
    • FA-54
    • [(5-Methoxy-1H-indol-2-yl)methyl]amine, AldrichCPR
    • AKOS003657966
    • CHEMBL4527127
    • Pim-35
    • pim35
    • Q7119395
    • 5-Methoxy-1H-indole-2-methanamine
    • BB 0220001
    • CS-0329068
    • VS-0200
    • (5-Methoxy-1H-indol-2-yl)methylamine Methanesulfonate
    • MDL: MFCD00894008
    • Inchi: 1S/C10H12N2O/c1-13-9-2-3-10-7(5-9)4-8(6-11)12-10/h2-5,12H,6,11H2,1H3
    • InChI Key: UGMMLOHVKZGOJU-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)C=C(CN)N2

Computed Properties

  • Exact Mass: 175.08723
  • Monoisotopic Mass: 176.094963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.208
  • Boiling Point: 373°Cat760mmHg
  • Flash Point: 179.4°C
  • Refractive Index: 1.657
  • PSA: 48.14

(5-Methoxy-1H-indol-2-yl)methylamine Methanesulfonate Pricemore >>

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